Cas no 2228426-69-3 (2-bromo-3-(2-bromopropyl)pyridine)

• Product Name: 2-bromo-3-(2-bromopropyl)pyridine
• CAS No: 2228426-69-3
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 5934946
• PubChem ID: 165651831
• Update Time: 2025-10-29

2-bromo-3-(2-bromopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(2-bromopropyl)pyridine
• 2228426-69-3
• EN300-1905537

• Inchi： 1S/C8H9Br2N/c1-6(9)5-7-3-2-4-11-8(7)10/h2-4,6H,5H2,1H3
• InChI Key： BVCULFATXRTALH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=NC=CC=1)Br

Computed Properties

• Exact Mass: 278.90813g/mol
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-bromo-3-(2-bromopropyl)pyridine

2-Bromo-3-(2-Bromopropyl)pyridine: A Comprehensive Overview of CAS No. 2228426-69-3

2-Bromo-3-(2-bromopropyl)pyridine (CAS No. 2228426-69-3) is a brominated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a bromopropyl side chain. These features contribute to its versatility in various chemical reactions and its potential as a building block for more complex molecules.

The chemical structure of 2-bromo-3-(2-bromopropyl)pyridine can be represented as C₉H₁₀Br₂N. The presence of two bromine atoms makes it a valuable intermediate in the synthesis of biologically active compounds, particularly those with anti-inflammatory, anti-cancer, and neuroprotective properties. Recent studies have highlighted the importance of brominated pyridines in the development of novel pharmaceuticals, making this compound an essential focus for researchers and chemists alike.

In the realm of medicinal chemistry, 2-bromo-3-(2-bromopropyl)pyridine has shown promise as a precursor for the synthesis of pyridine-based drugs. Pyridine derivatives are known for their ability to modulate various biological processes, including enzyme activity, receptor binding, and signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that brominated pyridines can enhance the potency and selectivity of small molecule inhibitors targeting specific enzymes involved in cancer progression.

The synthetic versatility of 2-bromo-3-(2-bromopropyl)pyridine is another key factor contributing to its significance. The bromine atoms can be readily substituted with other functional groups through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This flexibility allows chemists to tailor the properties of the final product to meet specific therapeutic or industrial requirements. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce aryl or alkyl groups onto the pyridine ring, leading to the formation of diverse and complex molecules with enhanced biological activity.

Beyond its applications in drug discovery, 2-bromo-3-(2-bromopropyl)pyridine has also found utility in materials science and organic synthesis. Its unique electronic properties make it suitable for use in the development of functional materials, such as conductive polymers and organic semiconductors. Additionally, the compound can serve as a building block for the synthesis of advanced materials with tailored optical and electronic properties.

In terms of safety and handling, it is important to note that while 2-bromo-3-(2-bromopropyl)pyridine is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local guidelines.

The future prospects for 2-bromo-3-(2-bromopropyl)pyridine are promising. Ongoing research continues to explore its potential applications in various fields, from drug discovery to materials science. As new synthetic methods and reaction conditions are developed, the range of possible derivatives and their applications will likely expand further. This makes CAS No. 2228426-69-3 an exciting compound to watch in the coming years.